Cas no 1057333-03-5 (Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate)
1057333-03-5 structure
Product Name:Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
CAS No:1057333-03-5
MF:C15H20Cl2N2O2
MW:331.237502098084
CID:2110521
Update Time:2023-08-04
Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
- NVVXSKSEOXKWKB-UHFFFAOYSA-N
- 4-(2,6-Dichloro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
- Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
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- Inchi: 1S/C15H20Cl2N2O2/c1-15(2,3)21-14(20)19-9-7-18(8-10-19)13-11(16)5-4-6-12(13)17/h4-6H,7-10H2,1-3H3
- InChI Key: NVVXSKSEOXKWKB-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1N1CCN(C(=O)OC(C)(C)C)CC1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 355
- Topological Polar Surface Area: 32.8
Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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